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Compound of Interest

Compound Name: Dibenzylamine

Cat. No.: B1670424 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Dibenzylamine is a versatile secondary amine utilized in various chemical syntheses, including

the preparation of rubber accelerators and as an intermediate in the pharmaceutical and dye

industries.[1] Due to its hazardous properties, a thorough understanding of its safety and

handling precautions is paramount for all personnel involved in its use. This guide provides an

in-depth overview of the hazards associated with dibenzylamine and detailed

recommendations for its safe handling, storage, and emergency procedures.

Hazard Identification and Classification
Dibenzylamine is classified as a hazardous substance and requires careful handling to avoid

adverse health effects.[2] It is harmful if swallowed, causes severe skin burns and eye damage,

and is very toxic to aquatic life with long-lasting effects.[3][4][5]

GHS Classification:
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Hazard Class Category Hazard Statement

Acute toxicity, Oral Category 4 H302: Harmful if swallowed

Skin corrosion/irritation Category 1C
H314: Causes severe skin

burns and eye damage

Serious eye damage/eye

irritation
Category 1

H314: Causes severe skin

burns and eye damage

Specific target organ toxicity

(single exposure)
Category 3 May cause respiratory irritation

Hazardous to the aquatic

environment, long-term hazard
Chronic 1

H410: Very toxic to aquatic life

with long lasting effects

Pictograms:

Corrosive

Exclamation mark

Environmental hazard

Signal Word: Danger

Physical and Chemical Properties
Understanding the physical and chemical properties of dibenzylamine is crucial for safe

handling and storage.
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Property Value

Appearance Colorless to light yellow oily liquid

Odor Ammonia-like

Molecular Formula C14H15N

Molecular Weight 197.28 g/mol

Melting Point -26 °C (-15 °F; 247 K)

Boiling Point 300 °C (572 °F)

Flash Point 143 °C (289.4 °F)

Density 1.026 g/cm³

Solubility Insoluble in water. Soluble in alcohol and ether.

Vapor Pressure 0.3 Pa @ 20 °C

Autoignition Temperature 425 °C / 797 °F

Toxicology
Exposure to dibenzylamine can result in significant health effects. The material can cause

chemical burns to the skin, eyes, and gastrointestinal tract upon contact or ingestion. Inhalation

may irritate the respiratory tract.
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Test Species Route Result Guideline

LD50 Rat (female) Oral 632 mg/kg
OECD Test

Guideline 401

LD50 Rat Dermal > 2,000 mg/kg
OECD Test

Guideline 402

Skin

Corrosion/Irritatio

n

Rabbit Dermal
Corrosive

(Category 1C)
(ECHA)

Bacterial

Reverse

Mutation (Ames

test)

S. typhimurium In vitro Negative
OECD Test

Guideline 471

Toxicity to fish

Toxicity to

daphnia and

other aquatic

invertebrates

Toxicity to algae

Desmodesmus

subspicatus

(green algae)

NOEC: 0.1 mg/l

(72 h)

OECD Test

Guideline 201

Toxicity to

microorganisms
Activated sludge

EC50: 171 mg/l

(30 min)

OECD Test

Guideline 209

Biodegradability
Activated sludge,

non-adapted
aerobic

Not readily

biodegradable

(3% after 28 d)

Directive

67/548/EEC

Annex V, C.4.D

Experimental Protocols
The toxicological data presented are based on internationally recognized experimental

guidelines. A brief overview of the methodologies is provided below.
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OECD Test Guideline 401: Acute Oral Toxicity
This test determines the short-term toxic effects of a substance administered in a single oral

dose. The test substance is given in graduated doses to several groups of experimental

animals, with one dose per group. Observations of effects and mortalities are recorded.

Animals that die during the test are necropsied, and at the conclusion of the test, surviving

animals are also sacrificed and necropsied. The LD50, the statistically derived single dose

expected to cause death in 50% of the animals, is calculated.

OECD Test Guideline 402: Acute Dermal Toxicity
This guideline provides information on the health hazards likely to arise from short-term dermal

exposure to a chemical. The test substance is applied to the skin of animals in a stepwise

procedure using fixed doses. The initial dose is selected to produce signs of toxicity without

causing severe effects or mortality. Observations of effects and deaths are made, and animals

are necropsied at the end of the study.

OECD Test Guideline 201: Freshwater Alga and
Cyanobacteria, Growth Inhibition Test
This test determines the effects of a substance on the growth of freshwater microalgae or

cyanobacteria. Exponentially growing test organisms are exposed to the test substance in

batch cultures for 72 hours. The reduction in growth in a series of algal cultures exposed to at

least five concentrations of the test substance is measured.

OECD Test Guideline 209: Activated Sludge, Respiration
Inhibition Test
This test assesses the effects of a substance on microorganisms from activated sludge by

measuring their respiration rate. Test mixtures containing water, synthetic sewage feed, and the

test substance are incubated, and the oxygen consumption is measured after a defined

exposure period, typically 3 hours.

OECD Test Guideline 471: Bacterial Reverse Mutation
Assay (Ames Test)
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The Ames test is a widely used method to assess the mutagenic potential of chemical

compounds. It utilizes amino-acid-requiring strains of Salmonella typhimurium and Escherichia

coli to detect point mutations. The test is performed with and without a metabolic activation

system (S9 fraction) to simulate mammalian metabolism. A positive result is indicated by a

significant increase in the number of revertant colonies.

Directive 67/548/EEC Annex V, C.4.D (Manometric
Respirometry)
This method is used to determine the degree of biodegradability of a substance. It measures

the oxygen uptake by a microbial inoculum in the presence of the test substance in a closed

respirometer.

Safety and Handling Precautions
The following diagram illustrates the logical workflow for ensuring the safe handling of

dibenzylamine.

Hazard Assessment

Control Measures

Emergency Procedures

Identify Hazards:
- Corrosive

- Harmful if swallowed
- Eye Damage
- Skin Burns

- Aquatic Toxicity

Review Properties:
- Liquid

- Combustible
- Incompatibilities

Engineering Controls:
- Fume Hood

- Eyewash Station
- Safety ShowerLeads to

Personal Protective Equipment (PPE):
- Goggles/Face Shield

- Chemical-resistant Gloves
- Protective Clothing/Apron

- Respirator (if needed)

Spill Response:
- Evacuate area

- Wear appropriate PPE
- Absorb with inert material

- Collect for disposal

If failure occurs

Safe Handling Procedures:
- Avoid contact

- Avoid inhalation
- Use in well-ventilated area

- Wash hands after use

Proper Storage:
- Tightly closed container

- Cool, dry, well-ventilated area
- Away from incompatibles

First Aid:
- Eye: Rinse with water 15 min
- Skin: Wash with soap & water
- Inhalation: Move to fresh air

- Ingestion: Do NOT induce vomiting

Fire Fighting:
- Use foam, dry chemical, CO2

- Wear SCBA
- Cool containers with water
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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